Cas no 1126-46-1 (Methyl 4-chlorobenzoate)

• Product Name: Methyl 4-chlorobenzoate
• CAS No: 1126-46-1
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00000621
• CID: 83421
• PubChem ID: 14307
• Update Time: 2025-05-18

Methyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chlorobenzoate
• 4-Chlorobenzoic acid methyl ester
• Benzoic acid,4-chloro-,methyl ester
• Benzoic acid,p-chloro-,methyl ester
• EINECS 214-420-9
• methyl 4-chloro-benzoate
• methyl para-chlorobenzoate
• METHYL P-CHLOROBENZOATE
• para-methylchlorobenzoate
• p-chlorobenzoic acid methyl ester
• Benzoic acid, 4-chloro-, methyl ester
• 4-chloro-benzoic acid methyl ester
• Benzoic acid, p-chloro-, methyl ester
• methyl-p-chlorobenzoate
• methyl-4-chlorobenzoate
• M0U80J80VA
• LXNFVVDCCWUUKC-UHFFFAOYSA-N
• PubChem3708
• 4-Chlorobenzoic acid methyl
• METHYL4-CHLOROBENZOATE
• KSC492S6R
• SC
• Decitabine Related Compound D
• METHYL4-CHLOROBENZ
• Methyl ester of p-chlorobenzoic acid
• SCHEMBL196916
• DTXSID5022148
• Benzoic acid,4-chloro-, methyl ester
• D71020
• J-002809
• FT-0618185
• UNII-M0U80J80VA
• Q27283319
• AI3-23578
• InChI=1/C8H7ClO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H
• Methyl 4-chlorobenzoate, 99%
• NS00023651
• EN300-127341
• NSC-8366
• 5-CHLORO-2-BENZOIC ACID METHYL ESTER
• SCHEMBL12305233
• 4-(METHOXYCARBONYL)CHLOROBENZENE
• CS-B1786
• 1126-46-1
• NSC8366
• STR00479
• NSC 8366
• C1625
• F0001-0275
• Benzoic acid, p-chloro-, methyl ester (6CI,7CI,8CI); 4-(Methoxycarbonyl)chlorobenzene
• SY017140
• A802622
• MFCD00000621
• CS0099
• AKOS005158492
• 4-CARBOMETHOXYPHENYL CHLORIDE
• 4-chloro-2-methyl-benzoate
• DTXCID802148
• DB-041108
• Benzoic acid, p-chloro-, methyl ester (8CI)
• STL453399

• MDL： MFCD00000621
• Inchi： 1S/C8H7ClO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3
• InChI Key： LXNFVVDCCWUUKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=CC=1
• BRN： 1564310

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.013457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: crystal
• Density: 1.224
• Melting Point: 42-44 °C (lit.)
• Boiling Point: 137°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: 1.5800 (estimate)
• PSA: 26.30000
• LogP: 2.12660
• Merck: 2125
• Solubility: Insoluble

Methyl 4-chlorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-chlorobenzoate

Methyl 4-chlorobenzoate (CAS No. 1126-46-1): Properties, Applications, and Market Insights

Methyl 4-chlorobenzoate (CAS No. 1126-46-1) is an important organic compound widely used in pharmaceuticals, agrochemicals, and specialty chemicals. This ester derivative of 4-chlorobenzoic acid is known for its versatile applications and stable chemical properties. With the increasing demand for fine chemicals in various industries, methyl 4-chlorobenzoate has gained significant attention from researchers and manufacturers alike.

The compound is characterized by its molecular formula C8H7ClO2 and a molecular weight of 170.59 g/mol. It typically appears as a white to off-white crystalline solid with a mild aromatic odor. One of the key features of methyl 4-chlorobenzoate is its excellent solubility in organic solvents like ethanol, ether, and chloroform, while being practically insoluble in water. This property makes it particularly useful in organic synthesis and formulation processes.

In recent years, the pharmaceutical industry has shown growing interest in methyl 4-chlorobenzoate as a building block for drug development. Researchers are exploring its potential as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The compound's stability and reactivity make it valuable for creating more complex molecular structures, particularly in the development of anti-inflammatory and antimicrobial agents.

The agrochemical sector also utilizes methyl 4-chlorobenzoate extensively. It serves as a key intermediate in the production of certain pesticides and herbicides. With the global push towards more efficient crop protection solutions, the demand for high-purity methyl 4-chlorobenzoate has been steadily increasing. Manufacturers are focusing on developing more sustainable production methods to meet this demand while minimizing environmental impact.

From a market perspective, the methyl 4-chlorobenzoate industry is experiencing growth across several regions. Asia-Pacific currently leads in both production and consumption, driven by expanding pharmaceutical and agrochemical industries in countries like China and India. European and North American markets are also showing steady demand, particularly for high-purity grades used in specialty applications.

Quality control is paramount when working with methyl 4-chlorobenzoate. Reputable suppliers typically provide the compound with purity levels exceeding 98%, often reaching 99% or higher for pharmaceutical applications. Analytical techniques such as HPLC and GC-MS are commonly employed to verify the compound's purity and identity. Proper storage conditions—typically in cool, dry places away from direct sunlight—help maintain the compound's stability over extended periods.

Recent advancements in chemical synthesis have led to more efficient production methods for methyl 4-chlorobenzoate. Modern catalytic processes have improved yields while reducing energy consumption and waste generation. These developments align with the chemical industry's broader sustainability goals and respond to increasing regulatory requirements for greener production methods.

Safety considerations are important when handling methyl 4-chlorobenzoate. While not classified as highly hazardous, standard laboratory precautions should be observed, including the use of personal protective equipment and proper ventilation. The compound's material safety data sheet (MSDS) provides detailed handling instructions and first aid measures for various exposure scenarios.

Looking ahead, the future of methyl 4-chlorobenzoate appears promising. Ongoing research continues to uncover new potential applications, particularly in the field of advanced materials and specialty chemicals. As industries seek more sustainable and efficient chemical solutions, methyl 4-chlorobenzoate is well-positioned to maintain its relevance in various chemical value chains.

For researchers and industry professionals seeking more information about methyl 4-chlorobenzoate, numerous scientific resources are available. Peer-reviewed journals frequently publish studies involving this compound, and patent databases reveal its use in various proprietary formulations. As with any chemical substance, it's essential to consult current literature and regulatory guidelines when planning to work with methyl 4-chlorobenzoate in any application.